![molecular formula C8H5Cl2NO B2817751 (Z)-N-Carbonochloridoylbenzenecarboximidoyl chloride CAS No. 4547-71-1](/img/structure/B2817751.png)
(Z)-N-Carbonochloridoylbenzenecarboximidoyl chloride
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Description
(Z)-N-Carbonochloridoylbenzenecarboximidoyl chloride is a useful research compound. Its molecular formula is C8H5Cl2NO and its molecular weight is 202.03. The purity is usually 95%.
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Scientific Research Applications
Iodobenzene Dichloride/Zinc Chloride-Mediated Synthesis
This research demonstrates the synthesis of N-alkoxyindole-3-carbonitriles via intramolecular heterocyclization, mediated by iodobenzene dichloride/zinc chloride. The process involves the formation of a nitrenium cation through a chlorination and dechlorination process, indicating the utility of chlorination agents in complex organic syntheses (Zhongxiang Yun et al., 2018).
Synthesis and Characterization of Aryl-Substituted Imino-N-Heterocyclic Carbene
This study presents the synthesis of a novel imino-N-heterocyclic carbene, highlighting the role of activated imidoyl chloride in the preparation of complex ligands for metal coordination. This research could provide insights into the use of chlorinated intermediates in the development of catalysts and material science applications (T. Larocque et al., 2011).
Adsorption Properties of Modified Activated Carbon
This work investigates the enhanced adsorption capabilities of vetiver grass-based activated carbon, modified with zirconium chloride, for the removal of phosphate and nitrate from wastewater. The study demonstrates the significance of chloride compounds in the modification of adsorbents for environmental cleanup applications (Jianmin Li et al., 2020).
Methylene Blue Adsorption Using Zinc Chloride Activated Carbon
Here, the study explores the use of zinc chloride for the activation of waste paper-based carbon, achieving high adsorption efficiency for methylene blue. This research illustrates the potential of chloride-activated carbon materials in water purification technologies (X. Tang et al., 2021).
Ultrasound-Assisted Removal of Dyes Using ZnS:Cu Nanoparticles
The research focuses on the removal of Auramine-O dye using ZnS:Cu nanoparticles loaded on activated carbon, demonstrating the role of chloride ions in enhancing adsorption processes. This study provides insights into the application of chloride in the development of efficient adsorbents for dye removal from aqueous solutions (Arash Asfaram et al., 2015).
Properties
IUPAC Name |
(Z)-N-carbonochloridoylbenzenecarboximidoyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2NO/c9-7(11-8(10)12)6-4-2-1-3-5-6/h1-5H/b11-7- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEZOGZKXUFZFEW-XFFZJAGNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NC(=O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/C(=O)Cl)/Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.